Cas no 240116-46-5 (2-Phenyl-furan-3,4-dicarboxylic acid)

• Product Name: 2-Phenyl-furan-3,4-dicarboxylic acid
• CAS No: 240116-46-5
• MF: C₁₂H₈O₅
• MW: 232.188923835754
• CID: 5194670
• Update Time: 2025-06-14

2-Phenyl-furan-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-furan-3,4-dicarboxylic acid

• Inchi： 1S/C12H8O5/c13-11(14)8-6-17-10(9(8)12(15)16)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key： PTEUSHMOGXTIIZ-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C(O)=O)=C1C1=CC=CC=C1

Additional information on 2-Phenyl-furan-3,4-dicarboxylic acid

Comprehensive Overview of 2-Phenyl-furan-3,4-dicarboxylic acid (CAS No. 240116-46-5): Properties, Applications, and Research Insights

2-Phenyl-furan-3,4-dicarboxylic acid (CAS No. 240116-46-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This furandicarboxylic acid derivative features a phenyl group attached to a furan ring, which is further functionalized with two carboxylic acid groups at the 3 and 4 positions. Its unique structural attributes make it a valuable intermediate for synthesizing advanced materials, bioactive molecules, and polymeric precursors. Researchers are increasingly exploring its potential in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly industrial processes.

The compound's molecular formula (C₁₃H₈O₅) and molecular weight (244.20 g/mol) are critical for stoichiometric calculations in synthetic applications. Its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) and limited in water—makes it suitable for controlled reactions in organic media. Recent studies highlight its role as a building block for biodegradable polymers, a topic of immense interest due to the growing demand for alternatives to petroleum-based plastics. This aligns with searches for "sustainable polymer additives" and "eco-friendly chemical intermediates," which dominate academic and industrial queries.

In pharmaceutical contexts, 2-Phenyl-furan-3,4-dicarboxylic acid serves as a precursor for heterocyclic drug candidates. Its furan core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Researchers investigating "furan-based therapeutics" or "carboxylic acid derivatives in drug design" frequently encounter this compound. Its potential in cancer research is also under scrutiny, particularly in designing inhibitors targeting specific enzymatic pathways.

From a commercial perspective, the compound's synthesis and purification methods are optimized for scalability, addressing queries like "high-yield synthesis of furan dicarboxylates." Advanced techniques such as microwave-assisted synthesis and catalytic oxidation have been employed to enhance efficiency. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures high purity, a critical factor for end-users in fine chemical industries.

Environmental and regulatory considerations further elevate the relevance of 2-Phenyl-furan-3,4-dicarboxylic acid. Its derivation from renewable feedstocks (e.g., biomass-derived furans) positions it as a candidate for circular economy initiatives. Searches for "green chemistry alternatives" often lead to discussions about such derivatives. Additionally, its non-toxic profile under standard handling conditions makes it compliant with major regulatory frameworks like REACH and FDA guidelines.

Ongoing research explores novel applications, including its use in organic electronics and coordination polymers. The compound's ability to form stable complexes with metal ions is leveraged in designing luminescent materials and catalysts. These innovations respond to trending searches for "functional materials for energy storage" and "metal-organic frameworks (MOFs)." Collaborative efforts between academia and industry continue to expand its utility, ensuring its prominence in future scientific advancements.